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Compound of Interest

Compound Name: Veliparib dihydrochloride

Cat. No.: B611655 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Veliparib dihydrochloride (ABT-888), a PARP inhibitor used in research. Adherence to these

procedural steps is critical for ensuring laboratory safety, environmental protection, and

regulatory compliance. Veliparib is classified as a hazardous drug, and its disposal is governed

by stringent federal, state, and local regulations.

Waste Management and Disposal Plan
Veliparib dihydrochloride and any materials contaminated with it must be managed as

hazardous waste. The following table summarizes the disposal procedures for different types of

waste generated during research activities involving this compound.
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Waste Category Description
Disposal
Procedure

Regulatory
Framework

Unused/Expired

Veliparib

Pure drug substance,

unused solutions, or

expired stock.

Must be disposed of

as non-creditable

hazardous

pharmaceutical waste.

[1][2] Do not dispose

of down the drain or in

regular trash.[1][3]

The waste must be

collected in a

designated, properly

labeled, sealed, and

leak-proof container.

[1][4] Engage a

licensed hazardous

waste disposal

company for pickup

and incineration.[4]

EPA 40 CFR Part 266

Subpart P, state, and

local regulations.[2][5]

Empty Containers

Vials and containers

that originally held

Veliparib

dihydrochloride.

Even if considered

"empty," containers of

antineoplastic agents

like Veliparib should

be managed as

hazardous waste as a

best practice.[3] Place

empty, unrinsed

containers directly into

the hazardous waste

container designated

for Veliparib waste.

EPA 40 CFR Part 266

Subpart P and

institutional policies.[2]
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Contaminated

Labware

Pipette tips,

serological pipettes,

flasks, tubes, etc., that

have come into direct

contact with Veliparib.

All disposable labware

must be considered

hazardous waste.

Collect in a

designated hazardous

waste container that is

clearly labeled.[4][6]

Do not attempt to

clean for reuse unless

a validated

decontamination

procedure is in place.

OSHA guidelines and

institutional safety

protocols.[4]

Contaminated PPE

Gloves, gowns,

masks, and other

personal protective

equipment worn when

handling Veliparib.

Dispose of as trace

chemotherapy waste

in designated

hazardous waste

containers.[6] These

containers should be

clearly marked to

distinguish them from

regular trash.[4]

USP <800>, NIOSH,

and OSHA

recommendations.[7]

Spill Cleanup

Materials

Absorbent pads,

wipes, and other

materials used to

clean a Veliparib spill.

All materials used to

clean up a spill of a

hazardous drug are

considered hazardous

waste.[6] Collect all

cleanup debris in the

designated hazardous

waste container.

EPA, OSHA, and

institutional spill

response procedures.

[6]

Experimental Protocol: Spill Decontamination
In the event of a Veliparib dihydrochloride spill, immediate and proper cleanup is crucial to

prevent exposure and environmental contamination.

Personnel Requirements:
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Only personnel trained in handling hazardous drugs and spill cleanup should perform this

procedure.

A minimum of two trained individuals should be involved in the cleanup of any significant

spill.

Personal Protective Equipment (PPE):

Outer Gloves: Two pairs of chemotherapy-tested nitrile gloves.

Gown: A disposable gown resistant to chemotherapy drugs.

Eye Protection: Safety goggles or a face shield.

Respiratory Protection: A NIOSH-approved respirator may be necessary depending on the

scale of the spill and the form of the chemical (e.g., fine powder).

Decontamination Materials:

Hazardous drug spill kit.

Absorbent, plastic-backed pads.

Chemo-grade wipes.

Designated hazardous waste container, clearly labeled.

Detergent solution.

Sterile water.

Procedure:

Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.

Don PPE: Put on all required personal protective equipment before beginning cleanup.

Contain the Spill:
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For solid spills: Gently cover the spill with damp absorbent pads to avoid aerosolizing the

powder.

For liquid spills: Cover the spill with absorbent pads, starting from the outside and working

inward.

Clean the Area:

Carefully collect all contaminated materials (absorbent pads, broken glass, etc.) and place

them in the designated hazardous waste container.

Clean the spill area with a detergent solution, followed by sterile water, using chemo-grade

wipes. Perform this cleaning process three times.

Doff PPE: Remove PPE in the reverse order it was put on, ensuring no contact with the

contaminated exterior. Dispose of all PPE as hazardous waste.

Wash Hands: Thoroughly wash hands with soap and water.

Document the Incident: Report the spill to the laboratory supervisor and the institutional

safety office, and complete any required incident reports.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Veliparib
dihydrochloride waste.
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Veliparib Dihydrochloride Disposal Workflow
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Veliparib Dihydrochloride Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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